Cas no 2731014-97-2 (2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole)

• Product Name: 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole
• CAS No: 2731014-97-2
• MF: C₅H₇BrN₄
• MW: 203.039879083633
• CID: 5762618
• PubChem ID: 165592884
• Update Time: 2025-05-22

2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-37104434
• 2731014-97-2
• 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole

• Inchi： 1S/C5H7BrN4/c6-5-3-8-10(9-5)4-1-7-2-4/h3-4,7H,1-2H2
• InChI Key： WWFZSESIYUJXAT-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C2CNC2)N=1

Computed Properties

• Exact Mass: 201.98541g/mol
• Monoisotopic Mass: 201.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole

Recent Advances in the Study of 2-(Azetidin-3-yl)-4-bromo-2H-1,2,3-triazole (CAS: 2731014-97-2)

The compound 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole (CAS: 2731014-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole as a scaffold for the development of novel bioactive molecules. The presence of both the azetidine and triazole moieties in its structure provides a rich platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized this compound using optimized protocols, with yields exceeding 85% in some cases, making it a viable candidate for further development.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole exhibits moderate inhibitory effects against a range of enzymes, including kinases and proteases. Notably, its interaction with specific cancer-related targets has sparked interest in its potential as an anticancer agent. Molecular docking studies suggest that the bromo-triazole moiety plays a critical role in binding to the active sites of these enzymes, thereby modulating their activity.

Further investigations into the pharmacokinetic properties of this compound have revealed promising results. Its relatively low cytotoxicity in normal cell lines, combined with its ability to penetrate cellular membranes, positions it as a favorable candidate for drug development. However, challenges such as metabolic stability and in vivo efficacy remain to be addressed in future studies.

In conclusion, 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole (CAS: 2731014-97-2) represents a promising lead compound in the search for new therapeutic agents. Its unique structural attributes and preliminary biological activities warrant further exploration, particularly in the context of targeted drug design and development. Ongoing research efforts are expected to shed more light on its full potential in the coming years.